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Compound of Interest

Compound Name: Sodium Sulfite

Cat. No.: B128036

Introduction: Sodium sulfite (Na=S0Os) is a crucial inorganic salt widely utilized across various
scientific and industrial domains, including pharmaceutical development, chemical synthesis,
and water treatment. It is commercially available in two primary forms: anhydrous (NazS0s)
and heptahydrate (Na=S0s3:7H20). The presence of seven water molecules in the hydrate's
crystal lattice results in significant differences in physical properties, stability, and handling,
making the choice between the two forms a critical consideration for researchers and
formulation scientists. This technical guide provides an in-depth comparison of their properties,
stability profiles, and relevant experimental protocols, with a focus on applications in research
and drug development.

Core Physical and Chemical Properties

The fundamental differences between the anhydrous and heptahydrate forms of sodium
sulfite are summarized below. These quantitative distinctions influence their application,
storage, and handling.
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Property

Sodium Sulfite Anhydrous

Sodium Sulfite
Heptahydrate

Chemical Formula

Naz2S0s3[1]

NazS0s3-7H20[2]

Molar Mass 126.04 g/mol [1][3] 252.15 g/mol [4]
White crystalline powder or ) o
Appearance . White monoclinic crystals
solid
Density 2.633 g/cm3 1.561 g/cm3
Crystal Structure Hexagonal Monoclinic

Melting Point

Decomposes at ~500 °C

Dehydrates at 33.4 °C

Boiling Point

Decomposes before boiling

Decomposes

Solubility in Water

27 g/100 mL (at 20 °C)

67.8 g/100 mL (at 18 °C)

pH of Solution

Alkaline, ~9 (saturated

solution)

Alkaline, ~9 (saturated

solution)

Solubility in Other Solvents

Slightly soluble in ethanol;
Insoluble in ammonia and

chlorine

Very slightly soluble in ethanol,

Soluble in glycerol

Stability, Handling, and Key Chemical Reactions

A primary differentiator between the two forms is their stability, particularly concerning

oxidation.

o Sodium Sulfite Anhydrous: This form is significantly more stable and resistant to oxidation

by atmospheric oxygen. However, it is sensitive to moisture and should be stored in a cool,

dry, well-ventilated area away from strong acids and oxidizing agents.

o Sodium Sulfite Heptahydrate: The heptahydrate form is considerably less stable. The

crystals effloresce (lose water of hydration) in warm, dry air and are more readily oxidized by

air to form sodium sulfate. This makes the anhydrous form preferable for applications

requiring long-term stability.
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Both forms react with strong acids to release toxic sulfur dioxide gas. Their aqueous solutions
are mildly basic, with a pH of approximately 9.

Hydration / Dehydration
(H20 / Heat > 33.4°C) — Heptahydrate Rapid Oxidation (in air)

- NazS03-7H20
Anhydrous | L Degradation Product
Naz2SOs Sodium Sulfate (Na2S0a4)

Slow Oxidation

Figure 1: Stability and Transformation Pathways of Sodium Sulfite Forms
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Figure 2: Antioxidant Mechanism of the Sulfite lon
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1. Heat empty crucible
to constant mass

2. Add hydrate sample
and weigh precisely

3. Heat gently, then strongly
to drive off H20

4. Cool in desiccator
and weigh

Is mass constant?

5. Record final anhydrous mass
and perform calculations

Figure 3: Experimental Workflow for Gravimetric Hydrate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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